(4E)-4-[3-chloro-5-methoxy-4-(3-phenoxypropoxy)benzylidene]-1-phenylpyrazolidine-3,5-dione

• Molecular Formula: C26H23ClN2O5
• Molecular Weight: 478.9 g/mol
• IUPAC Name: (4E)-4-[[3-chloro-5-methoxy-4-(3-phenoxypropoxy)phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione
• InChI: InChI=1S/C26H23ClN2O5/c1-32-23-17-18(15-21-25(30)28-29(26(21)31)19-9-4-2-5-10-19)16-22(27)24(23)34-14-8-13-33-20-11-6-3-7-12-20/h2-7,9-12,15-17H,8,13-14H2,1H3,(H,28,30)/b21-15+
• InChI Key: TWTDNABFTRZMGW-RCCKNPSSSA-N
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C/2\C(=O)NN(C2=O)C3=CC=CC=C3)Cl)OCCCOC4=CC=CC=C4
• SMILES: COC1=C(C(=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)Cl)OCCCOC4=CC=CC=C4

Description

(4E)-4-[3-chloro-5-methoxy-4-(3-phenoxypropoxy)benzylidene]-1-phenylpyrazolidine-3,5-dione is a chemical compound that has gained significant attention in scientific research. It is a pyrazolidine derivative that has been synthesized using various methods. The compound has been found to have potential applications in various fields of research, including medicinal chemistry, drug discovery, and biological research.

Mechanism of Action

The mechanism of action of (4E)-4-[3-chloro-5-methoxy-4-(3-phenoxypropoxy)benzylidene]-1-phenylpyrazolidine-3,5-dione is not fully understood. However, studies have shown that the compound may exert its effects by inhibiting the activity of certain enzymes involved in inflammation and cancer cell growth. The compound may also act on certain receptors in the brain to exert its therapeutic effects in neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that (4E)-4-[3-chloro-5-methoxy-4-(3-phenoxypropoxy)benzylidene]-1-phenylpyrazolidine-3,5-dione has a range of biochemical and physiological effects. The compound has been found to have anti-inflammatory effects, as well as the ability to inhibit the growth of cancer cells. Studies have also shown that the compound may have neuroprotective effects, making it a potential therapeutic agent for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of (4E)-4-[3-chloro-5-methoxy-4-(3-phenoxypropoxy)benzylidene]-1-phenylpyrazolidine-3,5-dione is that it has been found to be relatively easy to synthesize using various methods. The compound is also stable and can be stored for extended periods of time. However, one of the limitations of the compound is that it has not been extensively studied in vivo, and its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for research on (4E)-4-[3-chloro-5-methoxy-4-(3-phenoxypropoxy)benzylidene]-1-phenylpyrazolidine-3,5-dione. One direction is to further explore the compound's potential as an anti-inflammatory agent and its ability to inhibit the growth of cancer cells. Another direction is to investigate the compound's potential as a therapeutic agent for the treatment of neurodegenerative diseases. Further studies are also needed to fully understand the compound's mechanism of action and its safety and efficacy in humans.

Synthesis Methods

The synthesis of (4E)-4-[3-chloro-5-methoxy-4-(3-phenoxypropoxy)benzylidene]-1-phenylpyrazolidine-3,5-dione has been achieved using various methods. One of the most commonly used methods involves the reaction of 3-chloro-5-methoxy-4-(3-phenoxypropoxy)benzaldehyde with phenylhydrazine in the presence of acetic acid and glacial acetic acid. The resulting product is then subjected to a reaction with 2,4-thiazolidinedione to yield the final product.

Scientific Research Applications

(4E)-4-[3-chloro-5-methoxy-4-(3-phenoxypropoxy)benzylidene]-1-phenylpyrazolidine-3,5-dione has been found to have potential applications in various fields of scientific research. The compound has been studied for its potential use as an anti-inflammatory agent, as well as for its ability to inhibit the growth of cancer cells. Studies have also shown that the compound has potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.